N-(2,6-Dimethylphenyl)-2-((4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

Specification

• CAS No.: 577959-89-8
• Molecular Formula: C18H20N6OS
• Molecular Weight: 368.5 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-[(4-ethyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C18H20N6OS/c1-4-24-17(14-10-19-8-9-20-14)22-23-18(24)26-11-15(25)21-16-12(2)6-5-7-13(16)3/h5-10H,4,11H2,1-3H3,(H,21,25)
• Standard InChI Key: YWGGABKSFCVQFJ-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=CC=C2C)C)C3=NC=CN=C3
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=CC=C2C)C)C3=NC=CN=C3

Introduction

N-(2,6-Dimethylphenyl)-2-((4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a complex organic compound that belongs to the class of thioacetamides and triazoles. Its molecular formula is C18H20N6OS, indicating a structure rich in nitrogen and sulfur, which are crucial for its biological activity and potential therapeutic applications. This compound is of interest in medicinal chemistry due to its potential interactions with biological targets such as enzymes or receptors involved in disease processes.

Biological Activity and Potential Applications

Compounds containing triazole rings often demonstrate significant biological activities, including antimicrobial and antifungal properties. N-(2,6-Dimethylphenyl)-2-((4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is no exception, with potential applications in medicinal chemistry, particularly in the development of pharmaceuticals targeting specific biological pathways.

Potential Therapeutic Uses

• Antimicrobial Agents: Due to its triazole structure, it may exhibit antimicrobial properties.

• Pharmaceutical Development: Potential use in developing drugs targeting specific enzymes or receptors.

Research Findings and Future Directions

Research on N-(2,6-Dimethylphenyl)-2-((4-ethyl-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is ongoing, with a focus on understanding its interactions with biological targets and optimizing its synthesis for better yield and purity. Future studies may involve molecular docking and in vitro assays to further elucidate its mechanism of action and potential therapeutic applications.

Current Research Status

• Synthesis Optimization: Ongoing efforts to improve synthesis conditions for higher yields.

• Biological Activity Studies: Investigations into its interactions with enzymes or receptors.